6-Bromo-1-chloropyrrolo[1,2-a]pyrazine

• IUPAC Name: 6-bromo-1-chloropyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C7H4BrClN2/c8-6-2-1-5-7(9)10-3-4-11(5)6/h1-4H
• InChI Key: UZOKEVNNFGFPRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CC=C2Br)C(=N1)Cl
• Molecular Formula: C7H4BrClN2
• Molecular Weight: 231.48 g/mol

Description

6-Bromo-1-chloropyrrolo[1,2-a]pyrazine is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. It has a molecular weight of 231.48. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 6-Bromo-1-chloropyrrolo[1,2-a]pyrazine is 1S/C7H4BrClN2/c8-6-2-1-5-7(9)10-3-4-11(5)6/h1-4H. This code provides a specific textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

6-Bromo-1-chloropyrrolo[1,2-a]pyrazine has a predicted density of 1.84±0.1 g/cm3. Its pKa value is predicted to be -2.08±0.30.

Scientific Research Applications

Synthesis of Dipyrrolopyrazine Derivatives

6-Bromo-1-chloropyrrolo[1,2-a]pyrazine is utilized in the regioselective synthesis of dipyrrolopyrazine (DPP) and pyrrolothieno-pyrazine derivatives through amination reactions. This synthesis approach, involving metal-free and metal-catalyzed conditions, facilitates the production of compounds with promising optical and thermal properties for optoelectronic applications (Puttavva Meti et al., 2017).

Exploration of Bromination Reactions

The compound also plays a role in the study of bromination reactions, where it yields dibromo and mono-bromo derivatives, aligning with predictions based on frontier-electron density calculations. This research aids in understanding the electronic interactions within nitrogen heterocyclic compounds, contributing to the broader knowledge of chemical reaction mechanisms (W. Paudler & D. Dunham, 1965).

Development of Anti-Inflammatory Agents

Furthermore, derivatives of 6-Bromo-1-chloropyrrolo[1,2-a]pyrazine have been synthesized and evaluated for their in vitro anti-inflammatory activities. Through a Pd-catalyzed intermolecular cycloisomerization strategy, these derivatives have shown moderate anti-inflammatory effects, highlighting their potential as therapeutic agents (Y. Zhou et al., 2013).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).

Future Directions

Pyrrolopyrazine derivatives, including 6-Bromo-1-chloropyrrolo[1,2-a]pyrazine, are an attractive scaffold for drug discovery research. Despite the scaffold’s importance, there are only a few Structure-Activity Relationship (SAR) research on it. Therefore, more research is needed to design and synthesize new leads to treat various diseases.